Cas no 1824850-04-5 (1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol)

• Product Name: 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol
• CAS No: 1824850-04-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6234410
• PubChem ID: 165967893
• Update Time: 2025-06-14

1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1824850-04-5
• 1-amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol
• EN300-1835475
• 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol

• Inchi： 1S/C9H13NO2/c1-7(9(11)6-10)5-8-3-2-4-12-8/h2-5,9,11H,6,10H2,1H3/b7-5+
• InChI Key： UYYLLKNEPRETPR-FNORWQNLSA-N
• SMILES： OC(CN)/C(/C)=C/C1=CC=CO1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol

Recent Advances in the Study of 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol (CAS: 1824850-04-5): A Promising Compound in Chemical Biology and Drug Discovery

The compound 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol (CAS: 1824850-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol as a building block in the synthesis of complex heterocyclic compounds. The presence of both amino and hydroxyl functional groups, along with the furan ring, makes it an attractive scaffold for the development of novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of derivatives with potential antimicrobial, anti-inflammatory, and anticancer properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the compound's ability to inhibit key enzymes involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to show that 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol exhibits strong binding affinity to cyclooxygenase-2 (COX-2), suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. These findings open new avenues for the development of safer and more effective anti-inflammatory agents.

Another significant development comes from the field of oncology, where researchers have explored the compound's anticancer properties. Preliminary in vitro studies on various cancer cell lines have shown that derivatives of 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol can induce apoptosis and inhibit cell proliferation. The mechanism appears to involve the modulation of reactive oxygen species (ROS) levels and the activation of caspase-dependent pathways. These results, while promising, warrant further investigation through animal models and clinical trials.

The synthetic accessibility of 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol has also been a focus of recent research. Several efficient synthetic routes have been developed, including metal-catalyzed coupling reactions and organocatalytic approaches. These methods have improved the yield and purity of the compound, making it more accessible for large-scale production and further biological evaluation.

Looking ahead, the future research directions for this compound include structure-activity relationship (SAR) studies to optimize its biological activity, investigation of its pharmacokinetic properties, and exploration of its potential in combination therapies. The unique structural features of 1-Amino-4-(furan-2-yl)-3-methylbut-3-en-2-ol position it as a valuable tool in chemical biology and a promising candidate for drug development across multiple therapeutic areas.